A Proposed Synthesis Pathway for Hydroxy Methyl Linagliptin: A Technical Guide for Drug Development Professionals
A Proposed Synthesis Pathway for Hydroxy Methyl Linagliptin: A Technical Guide for Drug Development Professionals
Disclaimer: The following document outlines a proposed synthesis pathway for Hydroxy Methyl Linagliptin (B1675411). As of the compilation of this guide, a definitive, publicly documented synthesis for this specific molecule is not available. The presented route is a scientifically informed hypothesis derived from established synthesis methodologies for its parent compound, Linagliptin, and related xanthine (B1682287) derivatives. The experimental protocols and quantitative data are projected based on analogous reactions and should be considered theoretical.
Introduction
Linagliptin is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used in the management of type 2 diabetes mellitus.[1][2] Its synthesis has been extensively documented in scientific literature and patents, typically involving the coupling of a functionalized xanthine core with a chiral aminopiperidine side chain.[3][4][5] Hydroxy Methyl Linagliptin, chemically identified as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione, is a derivative of Linagliptin.[6] This guide proposes a viable synthetic route for this compound, designed to be a valuable resource for researchers, chemists, and professionals involved in pharmaceutical development.
The proposed synthesis is divided into three main stages:
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Stage 1: Synthesis of the key intermediate, 8-bromo-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-1H-purine-2,6(3H,7H)-dione.
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Stage 2: Alkylation of the xanthine core at the N7 position with (E)-4-bromo-2-methylbut-2-en-1-ol.
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Stage 3: Nucleophilic substitution with (R)-3-aminopiperidine to yield the final product, Hydroxy Methyl Linagliptin.
Proposed Synthesis Pathway
The overall proposed synthetic scheme is depicted below. It leverages the well-established chemistry of xanthine derivatives, adapting it for the introduction of the specific side chain of Hydroxy Methyl Linagliptin.
Caption: Proposed multi-stage synthesis of Hydroxy Methyl Linagliptin.
Experimental Protocols (Hypothetical)
The following protocols are adapted from established procedures for Linagliptin synthesis and are proposed for the synthesis of Hydroxy Methyl Linagliptin.[1][3]
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Step 1.1: Bromination of 3-Methylxanthine (1)
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To a stirred suspension of 3-methylxanthine (1.0 eq) in dimethyl sulfoxide (B87167) (DMSO), add N-bromosuccinimide (NBS) (1.1 eq) portion-wise.
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Heat the reaction mixture to 40°C and maintain for 26 hours.
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After completion, cool the mixture and pour into ice water.
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Filter the resulting precipitate, wash with cold water, and dry under vacuum to yield 8-bromo-3-methylxanthine (2).
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Step 1.2: Synthesis of 2-(Chloromethyl)-4-methylquinazoline (3)
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This intermediate can be synthesized by the cyclization of 1-(2-aminophenyl)ethanone with 2-chloroacetonitrile in the presence of hydrogen chloride.[1]
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Step 1.3: N1-Alkylation of 8-Bromo-3-methylxanthine (2)
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In a reaction vessel, suspend 8-bromo-3-methylxanthine (2) (1.0 eq) and sodium carbonate (Na₂CO₃) (2.0 eq) in N-methyl-2-pyrrolidone (NMP).
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Add a solution of 2-(chloromethyl)-4-methylquinazoline (3) (1.1 eq) in NMP.
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Heat the mixture to 140°C for 2 hours.
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Monitor the reaction by HPLC. Upon completion, cool the mixture and add water to precipitate the product.
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Filter the solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the key intermediate (4).
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To a solution of intermediate (4) (1.0 eq) in dimethylformamide (DMF), add potassium carbonate (K₂CO₃) (1.5 eq).
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Add (E)-4-bromo-2-methylbut-2-en-1-ol (5) (1.2 eq) to the mixture.
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Heat the reaction to 80°C and stir until the starting material is consumed (as monitored by TLC/HPLC).
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Cool the reaction mixture and quench with water.
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Extract the product with a suitable organic solvent (e.g., ethyl acetate).
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Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by column chromatography to yield the N7-alkylated intermediate (6).
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In a sealed reaction vessel, dissolve the bromo-intermediate (6) (1.0 eq) and (R)-piperidin-3-amine (7) (1.5 eq) in NMP.
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Add diisopropylethylamine (DIEA) (2.0 eq) as a non-nucleophilic base.
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Heat the mixture to 140°C for 4-6 hours.
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Monitor the reaction for the disappearance of the starting material.
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After cooling to room temperature, dilute the reaction mixture with water to precipitate the crude product.
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Filter the solid and wash thoroughly with water.
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Purify the crude Hydroxy Methyl Linagliptin by recrystallization from a solvent system such as methanol/methyl-tert-butyl ether to obtain the final product (8) with high purity.[3]
Quantitative Data Summary (Projected)
The following table summarizes the projected yields and purity for each step of the proposed synthesis. These values are based on reported data for analogous steps in the synthesis of Linagliptin and its impurities.[1][3]
| Step | Product | Starting Material | Projected Yield (%) | Projected Purity (HPLC, %) |
| 1.1 | 8-Bromo-3-methylxanthine (2) | 3-Methylxanthine (1) | 85 - 90 | >98 |
| 1.3 | Intermediate (4) | 8-Bromo-3-methylxanthine (2) | 76 - 83 | >98 |
| 2 | N7-Alkylated Intermediate (6) | Intermediate (4) | 65 - 75 | >97 |
| 3 | Hydroxy Methyl Linagliptin (8) | N7-Alkylated Intermediate (6) | 70 - 80 | >99.5 |
| Overall | Hydroxy Methyl Linagliptin (8) | 3-Methylxanthine (1) | 35 - 45 | >99.5 |
Logical Workflow for Synthesis and Purification
The logical workflow from starting materials to the final purified active pharmaceutical ingredient (API) is crucial for process development.
Caption: General workflow from synthesis to quality control of the final API.
Conclusion
This technical guide presents a detailed, albeit hypothetical, synthesis pathway for Hydroxy Methyl Linagliptin. By leveraging established chemical transformations from the synthesis of Linagliptin, this proposed route offers a robust starting point for researchers and drug development professionals. The provided experimental protocols, projected quantitative data, and logical workflows are intended to facilitate the practical synthesis and characterization of this compound. Further process optimization and experimental validation would be required to translate this proposed pathway into a scalable and efficient manufacturing process.
References
- 1. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. cbijournal.com [cbijournal.com]
- 4. newdrugapprovals.org [newdrugapprovals.org]
- 5. WO2019219620A1 - Intermediates and processes for the preparation of linagliptin and its salts - Google Patents [patents.google.com]
- 6. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
